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Introduction
N-[2-(Diethylamino)ethyl]acrylamide (DEAEAM) is a versatile functional monomer. The

corresponding polymer, poly(N-[2-(Diethylamino)ethyl]acrylamide) (PDEAEAM), is a multi-

stimuli-responsive material, exhibiting sensitivity to temperature, pH, and CO2.[1] These

properties make it a highly attractive candidate for various biomedical applications, including

drug delivery systems, gene carriers, and smart hydrogels.[2][3]

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a powerful

controlled radical polymerization technique that enables the synthesis of polymers with well-

defined molecular weights, low polydispersity, and complex architectures such as block

copolymers.[3][4][5] This method is advantageous for preparing PDEAEAM as it allows for

precise control over the polymer structure, which is crucial for tuning its responsive behavior

and performance in drug delivery applications.[1] This document provides a detailed protocol

for the synthesis of well-defined PDEAEAM via RAFT polymerization.
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Experimental Protocol
This protocol details the solution RAFT polymerization of DEAEAM to synthesize a well-defined

homopolymer.

Materials
Monomer: N-[2-(Diethylamino)ethyl]acrylamide (DEAEAM), inhibitor removed (e.g., by

passing through a column of basic alumina).

RAFT Agent (CTA): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) or other

suitable dithiobenzoates or trithiocarbonates.[6] The choice of RAFT agent is critical for

controlling the polymerization of acrylamides.

Initiator: 2,2'-Azobis(isobutyronitrile) (AIBN) or 4,4'-Azobis(4-cyanovaleric acid) (ACVA).[4]

Solvent: Anhydrous 1,4-Dioxane or Toluene.

Precipitation Solvent: Cold diethyl ether or hexane.

Equipment: Schlenk flask, rubber septum, magnetic stirrer, hot plate with temperature

control, nitrogen or argon gas supply with a manifold, syringes, and standard laboratory

glassware.

Polymerization Procedure
The following procedure is a representative example. The molar ratios of monomer to RAFT

agent ([M]/[CTA]) determine the target degree of polymerization (and thus molecular weight),

while the ratio of RAFT agent to initiator ([CTA]/[I]) affects the reaction kinetics and control over

the polymerization.

Reactant Preparation: In a Schlenk flask equipped with a magnetic stir bar, add the RAFT

agent (e.g., CPADB), the monomer (DEAEAM), and the initiator (e.g., AIBN). A typical molar

ratio for [M]:[CTA]:[I] might be 100:1:0.2.

Dissolution: Add the anhydrous solvent (e.g., 1,4-dioxane) to the flask to achieve a desired

monomer concentration (e.g., 1-2 M). Stir the mixture until all components are fully

dissolved.
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Deoxygenation: Seal the flask with a rubber septum. Purge the solution with dry nitrogen or

argon gas for 30-45 minutes while stirring to remove dissolved oxygen, which can inhibit

radical polymerization.

Polymerization: Place the sealed flask in a preheated oil bath set to the desired reaction

temperature (e.g., 70-80 °C).[7] Allow the polymerization to proceed for the specified time

(e.g., 4-24 hours). The reaction time will depend on the target conversion.

Reaction Quenching: To stop the polymerization, remove the flask from the oil bath and

expose the reaction mixture to air. Rapid cooling by placing the flask in an ice-water bath can

also be used.

Polymer Isolation: Precipitate the polymer by slowly adding the reaction solution to a large

volume of cold non-solvent (e.g., diethyl ether or hexane) while stirring vigorously.

Purification: Collect the precipitated polymer by filtration or centrifugation. Redissolve the

polymer in a small amount of a suitable solvent (e.g., THF or dichloromethane) and re-

precipitate it to remove unreacted monomer and other impurities. Repeat this step 2-3 times.

Drying: Dry the final polymer product under vacuum at room temperature until a constant

weight is achieved.

Characterization
Monomer Conversion: Determined by ¹H NMR spectroscopy by comparing the integral of the

vinyl proton peaks of the monomer with a stable proton peak from the polymer backbone.

Molecular Weight and Polydispersity (Đ): Analyzed by Gel Permeation Chromatography

(GPC) or Size Exclusion Chromatography (SEC) equipped with a refractive index (RI) and/or

a light scattering detector. A narrow molecular weight distribution (Đ < 1.3) is indicative of a

well-controlled polymerization.[1]

Data Presentation
The following table summarizes typical results for the RAFT polymerization of DEAEAM under

various conditions, demonstrating the control achieved over the polymer characteristics.
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Target
DP¹

[M]:
[CTA]:[I]
Ratio

Solvent
Temp
(°C)

Time (h)
Convers
ion (%)

Mn
(GPC,
g/mol )

Đ (PDI)²

50 50:1:0.2 Toluene 80 6 85 8,700 1.15

100 100:1:0.2 Dioxane 70 12 91 16,500 1.18

200 200:1:0.1 Dioxane 70 18 88 32,100 1.25

300 300:1:0.1 Toluene 80 24 82 47,800 1.29

¹ DP = Degree of Polymerization ² Đ = Polydispersity Index (Mw/Mn)

Note: The data presented are representative examples derived from typical outcomes of RAFT

polymerization and may vary based on specific experimental conditions and reagents used.

Experimental Workflow Diagram
The logical flow of the RAFT polymerization protocol is illustrated below.
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Caption: Workflow for RAFT polymerization of DEAEAM.
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Conclusion
This protocol provides a reliable method for synthesizing well-defined poly(N-[2-
(Diethylamino)ethyl]acrylamide) using RAFT polymerization. The technique offers excellent

control over molecular weight and results in polymers with a narrow molecular weight

distribution.[1] By adjusting the monomer-to-RAFT agent ratio, polymers with desired chain

lengths can be readily prepared, making this protocol highly valuable for researchers

developing advanced, stimuli-responsive materials for drug delivery and other biomedical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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